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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decyl acetate is an organic compound, specifically the ester formed from decanol and acetic
acid. In the realm of cosmetics, its primary role is that of a fragrance ingredient, prized for its
pleasant, fruity-floral aroma reminiscent of pear and apple. It is also found naturally in citrus
fruits, cardamom, grapefruits, and strawberries.[1] While extensively evaluated for safety and
utilized for its olfactory properties, scientific literature detailing its role as an active cosmetic
ingredient with specific physiological effects on the skin is limited. These application notes,
therefore, focus on its established use as a perfuming agent, its safety profile, and general
protocols for its incorporation into cosmetic formulations.

Physicochemical Properties

Understanding the physical and chemical characteristics of decyl acetate is crucial for its
effective formulation in cosmetic products.
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Property Value Reference
Chemical Formula C12H2402 [2]
Molecular Weight 200.32 g/mol [2]
Appearance Colorless liquid

Odor Fruity, pear-like, sweet [3]

CAS Number 112-17-4 [1]

Applications in Cosmetics and Personal Care

Decyl acetate is incorporated into a wide array of cosmetic and personal care products,
primarily for its aromatic qualities.

o Perfumery: It serves as a fragrance component in fine fragrances, body mists, and colognes.
o Skincare: It is used in lotions, creams, and moisturizers to impart a pleasant scent.
e Haircare: Shampoos and conditioners may contain decyl acetate for its fragrance.

» Toiletries: Soaps, detergents, and deodorants often include decyl acetate in their fragrance
compositions.

Safety and Toxicology Summary

The safety of decyl acetate as a cosmetic ingredient has been assessed by various
organizations, including the Research Institute for Fragrance Materials (RIFM).[1] It is generally
recognized as safe for its intended use in cosmetic products at current levels of concentration.

[1][°]
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. Route of
Study Type Species . . Results Reference
Administration
Acute Oral
o Rat Oral > 5000 mg/kg [4]
Toxicity (LD50)
Dermal Toxicity )
Rabbit Dermal > 5000 mg/kg [4]
(LD50)
Skin Dermal Patch o
o » No irritation or
Irritation/Sensitiz = Human Test (8% S
_ _ sensitization
ation solution)

Note: While a specific citation for the human patch test at 8% was not found in the immediate
search results, the overall safety assessments indicate a low potential for irritation and
sensitization at typical use concentrations.

Experimental Protocols

Due to the lack of specific studies on the active cosmetic effects of decyl acetate, detailed
experimental protocols for efficacy testing (e.g., anti-aging, moisturization) are not available in
the scientific literature. However, standard protocols for the evaluation of a fragrance
ingredient's skin compatibility are presented below.

Protocol for Skin Irritation and Sensitization
Assessment (Patch Testing)

This protocol outlines a general procedure for evaluating the potential of a cosmetic formulation
containing decyl acetate to cause skin irritation or sensitization in human subjects.

Objective: To determine the skin irritation and sensitization potential of a cosmetic formulation
containing decyl acetate upon repeated topical application.

Materials:
» Test formulation containing a specified concentration of decyl acetate.

e Occlusive or semi-occlusive patches.
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» Control (vehicle without decyl acetate).

e Skin marking pen.

o Dermatological scoring scale (e.g., 0 = no reaction, 4 = severe erythema/edema).

Procedure:

e Subject Recruitment: Recruit a panel of healthy volunteers with no known history of skin
diseases or allergies to cosmetic ingredients.

o Patch Application (Induction Phase):

o

Apply a small amount of the test formulation to an occlusive patch.

[¢]

Apply the patch to a designated site on the upper back of each subject.

[¢]

Repeat the application three times a week for three consecutive weeks.

[e]

Leave each patch in place for 24-48 hours.

» Rest Period: A two-week rest period follows the induction phase, during which no patches
are applied.

e Challenge Phase:

o Apply a challenge patch with the test formulation to a new, adjacent skin site.

o Leave the patch in place for 24-48 hours.

o Evaluation:

o After removal of the challenge patch, score the skin reaction at 24, 48, and 72 hours using
a standardized dermatological scoring scale.

o Compare the reactions to the control site.

Data Analysis: Analyze the incidence and severity of skin reactions to determine if the
formulation is an irritant or sensitizer.
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Visualizations
Logical Flow of Decyl Acetate Application

The following diagram illustrates the primary applications of decyl acetate based on its
established properties.
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Caption: Applications of Decyl Acetate.

Workflow for Safety Assessment of a Cosmetic
Ingredient

This diagram outlines a general workflow for the safety assessment of a cosmetic ingredient
like decyl acetate.
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Caption: Safety Assessment Workflow.

Conclusion and Future Directions

Decyl acetate is a well-established and safe fragrance ingredient in the cosmetic industry. Its
primary function is to impart a desirable scent to a wide range of personal care products. While
its safety profile is well-documented, there is a notable absence of scientific studies
investigating its potential as an active ingredient to confer direct physiological benefits to the
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skin. Future research could explore potential biological activities of decyl acetate, such as
antimicrobial or skin-conditioning effects, to expand its application beyond a perfuming agent.
However, based on current scientific evidence, its use in cosmetics should be approached from
its function as a fragrance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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